ethyl 1-(4-hydroxybenzyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(4-hydroxybenzyl)-4-piperidinecarboxylate, also known as EBPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EBPC is a piperidine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in detail.
Scientific Research Applications
Ethyl 1-(4-hydroxybenzyl)-4-piperidinecarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been shown to have neuroprotective effects, and it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential use as an analgesic and anti-inflammatory agent.
Mechanism of Action
Ethyl 1-(4-hydroxybenzyl)-4-piperidinecarboxylate has been shown to act as an antagonist at the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and memory formation. This compound has also been shown to have antioxidant and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of glutamate signaling, the reduction of oxidative stress, and the inhibition of inflammation. This compound has also been shown to improve cognitive function in animal models of neurodegenerative disease.
Advantages and Limitations for Lab Experiments
Ethyl 1-(4-hydroxybenzyl)-4-piperidinecarboxylate has several advantages for use in lab experiments, including its ability to cross the blood-brain barrier and its neuroprotective effects. However, this compound can be difficult to synthesize, and its purity and yield can vary depending on the synthesis method used.
Future Directions
There are several future directions for research on ethyl 1-(4-hydroxybenzyl)-4-piperidinecarboxylate, including the development of more efficient synthesis methods, the investigation of its potential use as a therapeutic agent for neurodegenerative diseases, and the exploration of its effects on other physiological systems. Further research is needed to fully understand the potential applications of this compound in various fields.
Synthesis Methods
Ethyl 1-(4-hydroxybenzyl)-4-piperidinecarboxylate can be synthesized through various methods, including the reaction of 4-hydroxybenzaldehyde and piperidine with ethyl chloroformate, or the reaction of 4-hydroxybenzaldehyde and piperidine with ethyl chloroformate in the presence of triethylamine. The synthesis method used can affect the purity and yield of the final product.
properties
IUPAC Name |
ethyl 1-[(4-hydroxyphenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3/c1-2-19-15(18)13-7-9-16(10-8-13)11-12-3-5-14(17)6-4-12/h3-6,13,17H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXJLQOPKXYTPLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.